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Compound of Interest

Compound Name: Ethyl quinuclidine-4-carboxylate

Cat. No.: B052842

Abstract

Ethyl quinuclidine-4-carboxylate hydrochloride is a pivotal building block in the synthesis of
various pharmaceutical agents, particularly those targeting the central nervous system.[1] Its
purity and structural integrity are paramount to ensure the safety and efficacy of the final active
pharmaceutical ingredient (API). This application note provides a detailed guide with validated
protocols for the comprehensive characterization of this compound using Nuclear Magnetic
Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), and
Liquid Chromatography-Mass Spectrometry (LC-MS). The methodologies are designed for
researchers, quality control analysts, and drug development professionals, emphasizing the
scientific rationale behind experimental parameters to ensure robust and reproducible results.

Introduction and Physicochemical Properties

Ethyl quinuclidine-4-carboxylate hydrochloride, also known as ethyl 1-
azabicyclo[2.2.2]octane-4-carboxylate hydrochloride, is a bicyclic amine derivative.[1] The rigid
quinuclidine scaffold is a common feature in many biologically active molecules. Rigorous
analytical characterization is essential to confirm its chemical identity, quantify its purity, and
identify any process-related impurities or degradants.

Table 1: Physicochemical Properties of Ethyl Quinuclidine-4-carboxylate Hydrochloride
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Property Value Source
Chemical Formula C10H18CINO2 [1112]
Molecular Weight 219.71 g/mol [1][2]
CAS Number 22766-67-2 [11[3]
Appearance White to off-white solid

Molecular lon (Free Base) m/z 183.1259 (C10H17NO2%) [1]

Analytical Characterization Workflow

A multi-technique approach is necessary for unambiguous characterization. NMR provides
definitive structural elucidation, HPLC offers precise purity determination, and LC-MS confirms
molecular weight and identifies trace impurities.
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Characterization Workflow

Sample: Ethyl Quinuclidine-4-carboxylate HCI
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Final Report:
Identity, Purity, Structure Confirmed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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